Cas no 1805620-79-4 (5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde)

• Product Name: 5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde
• CAS No: 1805620-79-4
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4964157
• Update Time: 2025-06-11

5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C8H5ClF3NO/c9-6-2-5(8(10,11)12)7(13)1-4(6)3-14/h1-3H,13H2
• InChI Key： ZLOZEOXNNZOQOW-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CC(=C(C(F)(F)F)C=1)N

Computed Properties

• Exact Mass: 223.0011760 g/mol
• Monoisotopic Mass: 223.0011760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.58
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1

Additional information on 5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde

Introduction to 5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde (CAS No. 1805620-79-4)

5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde, with the CAS number 1805620-79-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzaldehyde derivatives, characterized by its unique structural features, including an amino group, a chloro substituent, and a trifluoromethyl group. These functional groups contribute to its distinct chemical properties and make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde imparts a high degree of reactivity, making it a versatile building block for medicinal chemists. The presence of the amino group allows for further functionalization through condensation reactions, while the chloro and trifluoromethyl groups enhance electronic and steric effects, influencing the compound's interactions with biological targets. This balance of reactivity and stability has positioned it as a key intermediate in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzaldehyde derivatives due to their broad spectrum of biological activities. 5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial treatments. Its unique structural motifs have made it a candidate for designing molecules that can modulate specific biological pathways.

One of the most compelling aspects of 5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde is its role in the synthesis of heterocyclic compounds, which are known for their diverse pharmacological properties. Researchers have leveraged this compound to develop novel scaffolds that exhibit enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in chronic diseases such as cancer and neurodegenerative disorders.

The trifluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability and binding affinity. In the context of 5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde, this group contributes to the compound's ability to interact effectively with biological targets, thereby increasing its therapeutic potential. Furthermore, the chloro substituent can participate in further chemical transformations, allowing for the construction of more complex molecular architectures.

Recent advances in synthetic chemistry have enabled more efficient methods for producing 5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to streamline its synthesis, reducing costs and improving yields. These advancements have facilitated further exploration of its pharmacological properties and applications.

In the realm of drug discovery, 5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde has been utilized in high-throughput screening (HTS) campaigns to identify novel lead compounds. Its structural features make it an attractive candidate for virtual screening algorithms, which can rapidly assess its potential interactions with biological targets. Such computational approaches have accelerated the discovery process by narrowing down candidates that warrant further experimental validation.

The compound's versatility extends beyond pharmaceutical applications; it has also shown promise in materials science and agrochemical research. For example, derivatives of 5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde have been explored as precursors for liquid crystals and organic semiconductors due to their ability to form stable crystalline structures. Additionally, its incorporation into agrochemical formulations has demonstrated potential as a precursor for herbicides and pesticides with improved efficacy.

From a regulatory perspective, 5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde is subject to standard chemical safety protocols due to its reactivity and potential health effects. However, it does not fall under any restricted categories such as hazardous or controlled substances, making it relatively easy to handle under appropriate laboratory conditions. Proper storage and handling procedures are essential to ensure safety while conducting research involving this compound.

The future prospects for 5-Amino-2-chloro-4-(trifluoromethyl)benzaldehyde are promising, with ongoing research aimed at expanding its applications across multiple domains. As synthetic methodologies continue to evolve, new derivatives with tailored properties are expected to emerge, further enhancing its utility in drug development and material science. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic advancements.